N-(benzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H16N4O2S/c1-12-10-15(21(2)20-12)17(23)22(11-13-6-5-9-24-13)18-19-14-7-3-4-8-16(14)25-18/h3-10H,11H2,1-2H3
• InChI Key: XRZSKGYJGJGJKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)N(CC2=CC=CO2)C3=NC4=CC=CC=C4S3)C
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H16N4O2S and its molecular weight is 352.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on designing and synthesizing novel analogs with variations in the benzothiazole and furan components to explore their biological activities. For example, a study by Palkar et al. (2017) described the synthesis of novel Schiff bases derived from 2-aminobenzothiazole nucleus, demonstrating promising antibacterial activity especially against Staphylococcus aureus and Bacillus subtilis without cytotoxic effects against mammalian cell lines, indicating their potential as antibacterial agents without harming host cells (Palkar et al., 2017).

Antimicrobial and Anticancer Activities

Compounds related to N-(benzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide have been evaluated for their antimicrobial and anticancer activities. Zaki et al. (2018) synthesized pyridine and thioamide derivatives, showing high cytotoxicity against the MCF-7 cell line, highlighting the potential of these compounds in cancer therapy (Zaki et al., 2018).

Biological and Chemical Reactivity

Research on the reactivity of these compounds, such as the work by Aleksandrov and El’chaninov (2017), provides insight into their potential applications in developing new materials or drugs. They explored the synthesis and reactivity of related compounds, paving the way for further applications in medicinal chemistry and material science (Aleksandrov & El’chaninov, 2017).

Prooxidant and Antioxidant Processes

The investigation into the prooxidant and antioxidant processes of thiazole derivatives by Shalai et al. (2021) contributes to understanding their impact on biological systems, especially concerning their toxicity and safety profile in both healthy and tumor-bearing models (Shalai et al., 2021).